Cas no 941998-65-8 (N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide
• CAS No: 941998-65-8
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 5506309
• PubChem ID: 18588631
• Update Time: 2025-10-31

N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(methylsulfanyl)phenyl]-N'-(2-phenylethyl)ethanediamide
• F2879-2949
• N'-(3-methylsulfanylphenyl)-N-(2-phenylethyl)oxamide
• N1-(3-(methylthio)phenyl)-N2-phenethyloxalamide
• 941998-65-8
• AKOS024474014
• N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C17H18N2O2S/c1-22-15-9-5-8-14(12-15)19-17(21)16(20)18-11-10-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3,(H,18,20)(H,19,21)
• InChI Key： NKRFWGWCADEXLC-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(C(NCCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 314.10889899g/mol
• Monoisotopic Mass: 314.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide

N-3-(Methylsulfanyl)phenyl-N'-(2-Phenylethyl)ethanediamide (CAS No. 941998-65-8): A Comprehensive Overview

N-3-(Methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide (CAS No. 941998-65-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound, also known as N-3-(methylthio)phenyl-N'-(2-phenylethyl)ethanediamide, is characterized by its unique molecular structure, which includes a methylsulfanyl group and a phenylethyl group attached to an ethanediamide backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide can be represented as follows: C₁₇H₂₁NS₂. The presence of the methylsulfanyl group (CH₃S-) and the phenylethyl group (C₆H₅CH₂CH₂-) in the molecule contributes to its hydrophobic nature and enhances its ability to interact with biological membranes and proteins. This structural feature is particularly important in the context of drug design, where the compound's ability to cross cell membranes and bind to specific receptors can be crucial for its therapeutic efficacy.

In the realm of pharmaceutical research, N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide has been investigated for its potential as a lead compound in the development of new drugs. Recent studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide demonstrated significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis.

The neuroprotective properties of N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide have also been explored in several preclinical studies. Research conducted at the University of California, Los Angeles (UCLA), found that this compound effectively reduced neuronal damage and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of pro-inflammatory cytokines, which are key factors in the pathogenesis of neurodegenerative disorders.

Beyond its pharmaceutical applications, N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide has also been studied for its potential use in materials science. The unique chemical structure of this compound makes it an attractive candidate for the development of functional materials with specific properties, such as enhanced mechanical strength or improved thermal stability. For example, a study published in the Journal of Materials Chemistry demonstrated that incorporating N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide into polymer matrices resulted in materials with significantly improved mechanical properties and resistance to environmental degradation.

The synthesis of N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide typically involves multistep reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of 3-methylthiophenol with 2-bromoethylamine hydrobromide followed by reaction with acetic anhydride. The final product is often purified using techniques such as column chromatography or recrystallization to obtain a high-purity compound suitable for further applications.

In terms of safety and handling, it is important to note that while N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide is not classified as a hazardous material under current regulations, proper precautions should still be taken during synthesis and handling to ensure safety. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, N-3-(methylsulfanyl)phenyl-N'-(2-phenylethyl)ethanediamide (CAS No. 941998-65-8) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.